Cas no 1049577-19-6 (N'-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-N-(1,2-oxazol-3-yl)ethanediamide)

• Product Name: N'-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-N-(1,2-oxazol-3-yl)ethanediamide
• CAS No: 1049577-19-6
• MF: C₁₇H₂₀ClN₅O₃
• MW: 377.825402259827
• CID: 6039421
• PubChem ID: 42268983
• Update Time: 2025-07-16

N'-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-N-(1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-N-(1,2-oxazol-3-yl)ethanediamide
• N-[2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl]-N'-(1,2-oxazol-3-yl)oxamide
• N1-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)-N2-(isoxazol-3-yl)oxalamide
• F5266-0362
• AKOS024504472
• 1049577-19-6

• Inchi： 1S/C17H20ClN5O3/c18-13-1-3-14(4-2-13)23-10-8-22(9-11-23)7-6-19-16(24)17(25)20-15-5-12-26-21-15/h1-5,12H,6-11H2,(H,19,24)(H,20,21,25)
• InChI Key： LJXLNSRRPLYYMM-UHFFFAOYSA-N
• SMILES： C(NCCN1CCN(C2=CC=C(Cl)C=C2)CC1)(=O)C(NC1C=CON=1)=O

Computed Properties

• Exact Mass: 377.1254672g/mol
• Monoisotopic Mass: 377.1254672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 90.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N'-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-N-(1,2-oxazol-3-yl)ethanediamide

Comprehensive Overview of N'-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-N-(1,2-oxazol-3-yl)ethanediamide (CAS No. 1049577-19-6)

The compound N'-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-N-(1,2-oxazol-3-yl)ethanediamide (CAS No. 1049577-19-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperazine core linked to a chlorophenyl group and an oxazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential interactions with neurotransmitter receptors, given the prevalence of piperazine derivatives in central nervous system (CNS) therapeutics.

In recent years, the demand for novel small-molecule modulators has surged, driven by advancements in drug discovery and precision medicine. The compound’s CAS No. 1049577-19-6 is frequently searched in academic databases and patent filings, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its ethanediamide backbone also suggests potential utility in chemoinformatics and molecular docking simulations, aligning with the growing trend of computational drug design.

One of the most discussed topics in modern pharmacology is the optimization of bioavailability and blood-brain barrier (BBB) penetration. The presence of both lipophilic (chlorophenyl) and polar (oxazole) groups in this compound may offer a balanced pharmacokinetic profile, a feature highly sought after in CNS-targeted therapies. This dual characteristic could address common challenges like metabolic stability and target selectivity, which are frequently raised in drug development forums and research publications.

From a synthetic chemistry perspective, the N'-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl} segment highlights the compound’s modularity, enabling derivatization for library synthesis. Such flexibility is critical in medicinal chemistry, where scaffold hopping and lead optimization are routine practices. The 1,2-oxazol-3-yl group further enhances its appeal, as oxazole rings are known for their role in hydrogen bonding and π-stacking interactions, key factors in ligand-receptor binding.

Environmental and green chemistry considerations are also shaping the discourse around such compounds. Researchers are exploring solvent-free synthesis and catalytic methods to produce derivatives of CAS No. 1049577-19-6 sustainably. This aligns with broader industry trends toward eco-friendly manufacturing and reduced waste generation, topics frequently highlighted in scientific conferences and grant proposals.

In summary, N'-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-N-(1,2-oxazol-3-yl)ethanediamide represents a multifaceted compound with implications across drug discovery, computational biology, and sustainable chemistry. Its structural features and CAS No. 1049577-19-6 specificity make it a valuable subject for ongoing and future research endeavors.